Cas no 152121-41-0 (1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione)

1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione structure
152121-41-0 structure
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0
C13H8NO2F
229.20652
MFCD08275988
904007
11790992

1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
    • 1-(4-fluorophenyl)-2-pyridin-4-ylethane-1,2-dione
    • (4-Fluorophenyl)-4-pyridinyl-ethanedione
    • 1-(4-Fluorophenyl)-2-(4-pyridyl)ethanedial
    • 152121-41-0
    • SCHEMBL3053668
    • DTXSID90472893
    • PWXKRICWMZJIJO-UHFFFAOYSA-N
    • 1-(4-Fluorophenyl)-2-(pyridin-4-yl)ethanedione
    • 1-(4-fluorophenyl)-2-(4-pyridyl)ethanedione
    • C13H8FNO2
    • DB-258826
    • 1-(4-fluorophenyl)-2-(4-pyridyl)-1,2-ethandione
    • 1-(4-FLUOROPHENYL)-2-(PYRIDIN-4-YL)ETHANE-1,2-DIONE
    • BS-50508
    • 1-(4-FLUOROPHENYL)-2-(4-PYRIDINYL)-1,2-ETHANEDIONE
    • +Expand
    • MFCD08275988
    • PWXKRICWMZJIJO-UHFFFAOYSA-N
    • InChI=1S/C13H8FNO2/c14-11-3-1-9(2-4-11)12(16)13(17)10-5-7-15-8-6-10/h1-8H
    • C1=C(C=CC(=C1)F)C(=O)C(=O)C2=CC=NC=C2

Computed Properties

  • 229.05400
  • 0
  • 3
  • 3
  • 229.05390666g/mol
  • 17
  • 292
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.9
  • 47Ų

Experimental Properties

  • 2.28630
  • 47.03000

1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006UT3-100mg
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0 95%
100mg
$127.00 2024-06-20
A2B Chem LLC
AD19063-100mg
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0 95%
100mg
$100.00 2024-04-20
Aaron
AR006V1F-100mg
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0 95%
100mg
$130.00
Alichem
A029204295-250mg
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0 95%
250mg
185.64 USD
Ambeed
A216227-100mg
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0 95%
100mg
$127.0
Chemenu
CM295304-1g
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0 95%
1g
$425
eNovation Chemicals LLC
D160299-1g
1-(4-FLUOROPHENYL)-2-(PYRIDIN-4-YL)ETHANE-1,2-DIONE
152121-41-0 95%
1g
$875 2022-09-07
TRC
F595815-50mg
1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
152121-41-0
50mg
$190.00 2023-05-18

1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:152121-41-0)1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
A1248932
99%/99%
250mg/1g
163/436